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Compound of Interest

Compound Name: EZH2-IN-22

Cat. No.: B15586703

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of the research chemical EZH2-IN-22. Given the limited specific disposal information
available in the Safety Data Sheet (SDS), EZH2-IN-22 and its associated waste must be
managed as hazardous chemical waste in accordance with institutional and regulatory
guidelines.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all necessary personal protective equipment
(PPE) is worn and engineering controls are in place.

o Personal Protective Equipment (PPE): Wear a standard lab coat, tightly fitting safety goggles
with side-shields, and chemically resistant gloves.[1] Gloves must be inspected before use.

[1]

o Engineering Controls: All handling and preparation for disposal of EZH2-IN-22, especially in
its solid form, should occur within a certified chemical fume hood to prevent the formation
and inhalation of dust or aerosols.[1][2] The laboratory should be well-ventilated.[1][2]

Waste Characterization and Segregation

Proper segregation is critical to ensure safety and regulatory compliance.[3] EZH2-IN-22 waste
must be treated as hazardous. It is crucial to determine if the waste exhibits characteristics of
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ignitability, corrosivity, reactivity, or toxicity.[4][5] In the absence of specific data, a conservative
approach is mandatory.

Never dispose of EZH2-IN-22 down the drain or in regular trash.[6][7]
Segregate EZH2-IN-22 waste streams as follows:
Solid Waste: Unused or expired solid EZH2-IN-22 powder.

Ligquid Waste (Organic): Solutions of EZH2-IN-22 dissolved in non-halogenated or
halogenated organic solvents. These must be collected in separate containers.[3]

Liquid Waste (Aqueous): Solutions of EZH2-IN-22 in aqueous buffers. Do not mix with
organic solvent waste.[6]

Contaminated Debris (Solid Waste): Disposable labware such as pipette tips, centrifuge
tubes, gloves, and bench paper that are contaminated with EZH2-IN-22.[3]

Step-by-Step Disposal Protocol
Step 1: Select a Compatible Waste Container

Choose a container made of material that is chemically compatible with the waste.[8][9] For
solvents and acid mixtures, Nalgene® or poly carboys are often suitable.[3]

The container must be in good condition, free from cracks or damage, and have a secure,
leak-proof screw cap.[3][8][]

Food or beverage containers are strictly prohibited for waste collection.[3][8]

Ensure the container is large enough for the expected waste volume but leave adequate
headspace (at least 10% or one inch) to allow for expansion.[8]

Step 2: Properly Label the Waste Container

e As soon as the first drop of waste is added, affix a hazardous waste label provided by your
institution's Environmental Health & Safety (EHS) department.[6][7][8]
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e The label must include:

o

The words "Hazardous Waste".[8]

[¢]

The full chemical name: "EZH2-IN-22". Generic hames are not acceptable unless a
specific waste profile has been established with EHS.[8]

[¢]

For mixtures, list all chemical constituents and their approximate percentages or volumes.

[8]

[¢]

The building and room number where the waste was generated.[8]
Step 3: Accumulate Waste in a Satellite Accumulation Area (SAA)

» Store the labeled waste container in a designated SAA, which could be a marked area on a
benchtop or within a fume hood.[7][8]

o Keep the waste container securely capped at all times, except when actively adding waste.

[3]61[71(8]

» For liquid waste, the container must be kept in secondary containment (e.g., a plastic tub) to
contain potential leaks or spills.[6][8]

o Store incompatible waste types separately to prevent dangerous reactions.[3][8] For EZH2-
IN-22, this means keeping it away from strong acids, alkalis, and strong oxidizing/reducing
agents.[10]

Step 4: Dispose of Empty Chemical Containers
e A container is considered "empty" only when all contents have been thoroughly removed.[6]

e The first rinse of the container with a solvent must be collected and disposed of as
hazardous liquid waste.[6]

o After the initial hazardous rinse, the container should be rinsed thoroughly again and allowed
to air-dry before disposal or reuse.[6]

Step 5: Request a Waste Pickup
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e Once the waste container is nearly full (no more than shoulder height), complete the waste

tag and contact your institution's EHS office to schedule a pickup.[6]

e Do not overfill containers.[6] Full containers must be removed from the SAA within three

days.[8]

Quantitative Waste Accumulation Limits

The following table summarizes typical regulatory limits for hazardous waste stored in a

Satellite Accumulation Area (SAA). Researchers must adhere to their specific institutional

policies.
Parameter Limit Regulation Source
Maximum Total Hazardous Varies by institution and state
10 - 55 Gallons

Waste

regulations.[6][7]

Maximum Acutely Toxic Waste

1 Quart (liquid) or 1 kg (solid)

EPA P-List Regulation.[7]

Maximum Accumulation Time

Container must be moved from

) 3 Days SAA within 3 days of being
(Full Container) i
filled.[8]
] ) ] Partially filled containers may
Maximum Accumulation Time T
1 Year remain in an SAA for up to one

(Partial Container)

year.[8]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of EZH2-

IN-22 and associated materials.
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Start: EZH2-IN-22 Disposal

Assess Waste Type
Solid Liquid Debris
Solid EZH2-IN-22 Powder EZH2-IN-22 Solution ezl lLEaee
(Gloves, Tips, etc.)

Aqueous or Organic
Solvent?

T~ ]

Place in Labeled Place in Labeled

[ Solid Contaminated
Debris Container

Hazardous Solid Afjueous Orgah
Waste Container

Place in Labeled Place in Labeled
Hazardous Aqueous Hazardous Organic
Waste Container Waste Container

Store Container in SAA
(Secondary Containment for Liquids)

Container Full?
Contact EHS for Pickup

End: Waste Removed

Click to download full resolution via product page

Caption: Disposal decision workflow for various forms of EZH2-IN-22 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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